Cas no 39650-67-4 (5-(1,3-benzothiazol-2-yl)pentan-1-amine)
39650-67-4 structure
Product Name:5-(1,3-benzothiazol-2-yl)pentan-1-amine
CAS No:39650-67-4
MF:C12H16N2S
MW:220.333841323853
MDL:MFCD09937041
CID:298213
PubChem ID:12262422
Update Time:2025-04-19
5-(1,3-benzothiazol-2-yl)pentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolepentanamine
- 5-(1,3-benzothiazol-2-yl)pentan-1-amine
- 2-(5-Aminopentyl)benzothiazole
- 2-(e-Aminopentyl)benzthiazole
- 5-(2-Benzothiazolyl)pentylamine
- 39650-67-4
- EN300-932583
- DTXSID70482955
- LRVUNUHOUQQGTK-UHFFFAOYSA-N
- SCHEMBL4703105
- 2-(5'-aminopentyl)-benzthiazole
- AKOS000181833
- 2-Benzothiazolepentanamine(9ci)
-
- MDL: MFCD09937041
- Inchi: 1S/C12H16N2S/c13-9-5-1-2-8-12-14-10-6-3-4-7-11(10)15-12/h3-4,6-7H,1-2,5,8-9,13H2
- InChI Key: LRVUNUHOUQQGTK-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CCCCCN
Computed Properties
- Exact Mass: 220.10358
- Monoisotopic Mass: 220.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 38.91
5-(1,3-benzothiazol-2-yl)pentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-932583-0.05g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 0.05g |
$528.0 | 2025-02-21 | |
| Enamine | EN300-932583-0.1g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 0.1g |
$553.0 | 2025-02-21 | |
| Enamine | EN300-932583-0.25g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 0.25g |
$579.0 | 2025-02-21 | |
| Enamine | EN300-932583-0.5g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 0.5g |
$603.0 | 2025-02-21 | |
| Enamine | EN300-932583-1.0g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 1.0g |
$628.0 | 2025-02-21 | |
| Enamine | EN300-932583-2.5g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 2.5g |
$1230.0 | 2025-02-21 | |
| Enamine | EN300-932583-5.0g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 5.0g |
$1821.0 | 2025-02-21 | |
| Enamine | EN300-932583-10.0g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 95.0% | 10.0g |
$2701.0 | 2025-02-21 | |
| Enamine | EN300-932583-1g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 1g |
$628.0 | 2023-09-01 | ||
| Enamine | EN300-932583-5g |
5-(1,3-benzothiazol-2-yl)pentan-1-amine |
39650-67-4 | 5g |
$1821.0 | 2023-09-01 |
5-(1,3-benzothiazol-2-yl)pentan-1-amine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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